1-{[(Butan-2-yl)amino]methyl}cyclopentan-1-ol

• IUPAC Name: 1-[(butan-2-ylamino)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C10H21NO/c1-3-9(2)11-8-10(12)6-4-5-7-10/h9,11-12H,3-8H2,1-2H3
• InChI Key: UJBOZVDUIWXFFW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1(CCCC1)O
• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• CAS No.: 1466265-74-6

Description

1-{[(Butan-2-yl)amino]methyl}cyclopentan-1-ol is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cyclisation Reactions

Jackson and Naidoo (1973) investigated cyclisation reactions involving indolylbutanols, demonstrating the formation of 9-methyltetrahydrocarbazole through heating 4-(1-Methylindol-3-yl)butan-1-ol with boron trifluoride–ether. This study highlights the potential of similar compounds in synthesizing complex cyclic structures A. Jackson & B. Naidoo, 1973.

Kinetic Resolutions

Davies et al. (2003) demonstrated the efficiency of parallel kinetic resolutions in synthesizing enantiomers of methyl 2-amino-5-tert-butyl-cyclopentane-1-carboxylate from methyl (RS)-5-tert-butyl-cyclopentene-1-carboxylate. This research provides insights into the synthesis of chiral compounds, which is fundamental in pharmaceutical chemistry S. G Davies et al., 2003.

Biofuel Production

Cann and Liao (2009) explored the synthesis of pentanol isomers, including 2-methyl-1-butanol and 3-methyl-1-butanol, through microbial fermentations and metabolic engineering. These compounds have potential applications as biofuels, demonstrating an intersection between organic chemistry and biotechnology A. Cann & J. Liao, 2009.